Cas no 17233-71-5 (hexathiepane)
hexathiepane structure
Product Name:hexathiepane
hexathiepane Chemical and Physical Properties
Names and Identifiers
-
- hexathiepane
- 1,2,3,4,5,6-Hexathiacycloheptane
- CHEBI:184394
- JMYWPEQXUQGQNF-UHFFFAOYSA-N
- DTXSID70938129
- 1,2,3,4,5,6-hexathiepane
- 17233-71-5
-
- Inchi： 1S/CH2S6/c1-2-4-6-7-5-3-1/h1H2
- InChI Key： JMYWPEQXUQGQNF-UHFFFAOYSA-N
- SMILES： S1CSSSSS1
Computed Properties
- Exact Mass: 205.84826
- Monoisotopic Mass: 205.84807711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 37.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 152Ų
Experimental Properties
- PSA: 0
hexathiepane Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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